Cas no 1249725-20-9 (1-methanesulfonyl-2-methylpiperazine)

• Product Name: 1-methanesulfonyl-2-methylpiperazine
• CAS No: 1249725-20-9
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• MDL: MFCD16842413
• CID: 1103085
• PubChem ID: 58483514
• Update Time: 2025-06-11

1-methanesulfonyl-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(methylsulfonyl)-Piperazine
• 1-methanesulfonyl-2-methylpiperazine
• SCHEMBL2231931
• AKOS011967153
• EN300-296275
• 1249725-20-9

• MDL： MFCD16842413
• Inchi： 1S/C6H14N2O2S/c1-6-5-7-3-4-8(6)11(2,9)10/h6-7H,3-5H2,1-2H3
• InChI Key： PSZFGHUEAYIHLB-UHFFFAOYSA-N
• SMILES： S(C)(N1CCNCC1C)(=O)=O

Computed Properties

• Exact Mass: 178.07759887g/mol
• Monoisotopic Mass: 178.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-methanesulfonyl-2-methylpiperazine

Research Brief on 1-Methanesulfonyl-2-methylpiperazine (CAS: 1249725-20-9): Recent Advances and Applications

1-Methanesulfonyl-2-methylpiperazine (CAS: 1249725-20-9) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in modulating protein-protein interactions and enzymatic activities, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-methanesulfonyl-2-methylpiperazine as a building block for selective PI3K inhibitors. The researchers utilized this compound to develop a series of analogs showing promising activity against cancer cell lines, with improved pharmacokinetic properties compared to previous generations of inhibitors. The methanesulfonyl group was found to play a critical role in enhancing water solubility while maintaining target affinity.

In neuropharmacology, recent investigations have explored the potential of 1-methanesulfonyl-2-methylpiperazine derivatives as modulators of neurotransmitter systems. A 2024 preclinical study reported in ACS Chemical Neuroscience identified several derivatives with selective activity at dopamine and serotonin receptors, suggesting potential applications in neurological disorders. The unique electronic properties imparted by the sulfonyl group appear to contribute to both blood-brain barrier penetration and receptor subtype selectivity.

The compound's synthetic versatility has also been demonstrated in recent medicinal chemistry efforts. A Nature Communications publication (2023) detailed its use in the development of PROTAC (PROteolysis TArgeting Chimera) molecules, where it served as a crucial linker component between target-binding and E3 ligase-recruiting moieties. This application capitalizes on the compound's stability under physiological conditions and its ability to maintain proper spatial orientation of the PROTAC components.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent toxicological studies have provided valuable data on 1-methanesulfonyl-2-methylpiperazine. A comprehensive evaluation published in Chemical Research in Toxicology (2024) reported favorable metabolic stability and low cytotoxicity across multiple cell lines, supporting its continued development as a pharmaceutical intermediate. However, the study noted the need for careful consideration of dosage in potential therapeutic applications due to observed concentration-dependent effects on certain metabolic enzymes.

Looking forward, several pharmaceutical companies have included 1-methanesulfonyl-2-methylpiperazine in their development pipelines, particularly for oncology and CNS indications. Its chemical tractability and demonstrated biological relevance position it as an important scaffold for future drug discovery efforts. Ongoing research is exploring its incorporation into more complex molecular architectures and its potential in targeted drug delivery systems.